Cas no 89114-36-3 ((Z)-5-ethyl-2-Furancarboxaldehyde oxime)

• Product Name: (Z)-5-ethyl-2-Furancarboxaldehyde oxime
• CAS No: 89114-36-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 611766
• PubChem ID: 71322161
• Update Time: 2025-04-19

(Z)-5-ethyl-2-Furancarboxaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (Z)-5-ethyl-2-Furancarboxaldehyde oxime
• 2-Furancarboxaldehyde, 5-ethyl-, oxime, (Z)-
• N-[(5-ethylfuran-2-yl)methylidene]hydroxylamine
• (E)-N-[(5-ETHYLFURAN-2-YL)METHYLIDENE]HYDROXYLAMINE
• DTXSID10751879
• 89114-36-3
• SCHEMBL2161907
• AKOS017332266
• 133712-91-1

• Inchi： 1S/C7H9NO2/c1-2-6-3-4-7(10-6)5-8-9/h3-5,9H,2H2,1H3
• InChI Key： HIMNXJAVIZINRN-UHFFFAOYSA-N
• SMILES： O1C(C=NO)=CC=C1CC

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 45.7Ų